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Compound of Interest

Compound Name: m-PEG12-2-methylacrylate

Cat. No.: B11825886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dodecaethylene

Glycol Dimethacrylate (equivalent to m-PEG12-2-methylacrylate, with the methoxy group

replaced by a methacrylate group for crosslinking) as a crosslinking agent in the synthesis of

polymers, particularly hydrogels. Detailed protocols for polymer synthesis and characterization

are provided, along with data on the expected properties of the resulting materials. This

document is intended to serve as a guide for researchers in the fields of materials science,

drug delivery, and tissue engineering.

Introduction
Dodecaethylene glycol dimethacrylate is a hydrophilic crosslinking agent that can be used to

form three-dimensional polymer networks. Its poly(ethylene glycol) (PEG) backbone imparts

hydrophilicity and biocompatibility to the resulting polymers, making them particularly suitable

for biomedical applications. The two terminal methacrylate groups allow for facile

polymerization via free-radical initiation, most commonly through photopolymerization. The

relatively short PEG chain length (12 ethylene glycol repeat units) results in a high crosslink

density, leading to hydrogels with distinct mechanical and swelling properties compared to

those crosslinked with higher molecular weight PEG dimethacrylates.
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Polymers crosslinked with dodecaethylene glycol dimethacrylate are promising materials for a

variety of applications, including:

Controlled Drug Delivery: The hydrogel matrix can encapsulate therapeutic agents, releasing

them in a sustained manner. The release kinetics can be tuned by altering the crosslinking

density and the overall polymer composition.[1]

Tissue Engineering Scaffolds: The biocompatible and tunable nature of these hydrogels

makes them excellent candidates for creating scaffolds that support cell growth and tissue

regeneration.[2][3]

Biomedical Adhesives and Sealants: The ability to polymerize in situ allows for the use of

these materials as biocompatible adhesives and sealants in surgical applications.

Physicochemical Properties of Dodecaethylene
Glycol Dimethacrylate

Property Value Reference

Molecular Formula C₃₄H₆₂O₁₆ (Calculated)

Molecular Weight ~750 g/mol (Calculated)

Appearance
Colorless to pale yellow

viscous liquid
[4]

Solubility
Soluble in water and common

organic solvents
General knowledge

Polymer Synthesis: Photopolymerization of
Hydrogels
Photopolymerization is a widely used method for the synthesis of hydrogels using

dimethacrylate crosslinkers due to its rapid curing times and spatial and temporal control.[2][5]

The process involves the use of a photoinitiator that generates free radicals upon exposure to

UV or visible light, which then initiate the polymerization of the methacrylate groups.
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Materials
Dodecaethylene glycol dimethacrylate (crosslinker)

Monomer (e.g., 2-hydroxyethyl methacrylate (HEMA), acrylic acid, etc.) - Optional, for co-

polymerization

Photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one (Darocur 1173), Irgacure

2959)

Solvent (e.g., deionized water, phosphate-buffered saline (PBS))

UV light source (365 nm)

General Protocol for Hydrogel Synthesis
Preparation of the Pre-polymer Solution:

Dissolve the desired concentration of dodecaethylene glycol dimethacrylate (e.g., 10-50%

w/v) in the chosen solvent.

If creating a co-polymer, add the desired amount of the co-monomer.

Add the photoinitiator at a concentration of 0.05-1% (w/v) of the total monomer/crosslinker

weight.

Vortex or sonicate the solution until all components are fully dissolved.

Polymerization:

Pipette the pre-polymer solution into a mold of the desired shape and dimensions (e.g.,

between two glass plates with a spacer).

Expose the solution to UV light (e.g., 365 nm, 5-10 mW/cm²) for a sufficient time to ensure

complete polymerization (typically 5-15 minutes). The exact time will depend on the

photoinitiator concentration and light intensity.

Post-Polymerization Processing:
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Carefully remove the hydrogel from the mold.

To remove any unreacted components, swell the hydrogel in a large volume of solvent

(e.g., deionized water or PBS) for 24-48 hours, with several changes of the solvent.

The hydrogel is now ready for characterization and use.

Characterization of Hydrogels
The properties of hydrogels crosslinked with dodecaethylene glycol dimethacrylate are highly

dependent on the polymer concentration. The following tables summarize the expected trends

in mechanical and swelling properties based on data from similar short-chain PEG

dimethacrylate systems.

Mechanical Properties
The mechanical properties of hydrogels, such as the compressive modulus, are critical for their

application, especially in tissue engineering where they should ideally match the stiffness of the

native tissue.[3]

Polymer Concentration
(w/v)

Compressive Modulus
(kPa)

Reference

10% 50 - 200 [3]

20% 400 - 800 [3]

30% 1000 - 1500 [3]

40% 1700 - 2500 [3]

Note: These values are estimates for hydrogels prepared with low molecular weight PEG

diacrylates and can vary based on the specific co-monomer used and the polymerization

conditions.

Swelling Properties
The swelling ratio of a hydrogel is a measure of its ability to absorb and retain water, which is

crucial for applications in drug delivery and as a scaffold for cell culture.[6]
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Polymer Concentration
(w/v)

Swelling Ratio (q) Reference

10% 15 - 25 [6]

20% 8 - 15 [6]

30% 5 - 10 [6]

Note: The swelling ratio is calculated as the ratio of the weight of the swollen hydrogel to the

weight of the dry hydrogel. These values are illustrative and can be influenced by the solvent

and temperature.

Experimental Protocols
Protocol for Synthesis of Poly(HEMA) Hydrogel
Crosslinked with Dodecaethylene Glycol Dimethacrylate
This protocol describes the synthesis of a hydrogel composed of 2-hydroxyethyl methacrylate

(HEMA) as the primary monomer and dodecaethylene glycol dimethacrylate as the crosslinker.

Prepare the pre-polymer solution:

In a glass vial, combine 800 µL of HEMA, 200 µL of dodecaethylene glycol dimethacrylate,

and 10 mg of Darocur 1173.

Add 1 mL of deionized water and vortex until the solution is homogeneous.

Cast the hydrogel:

Pipette the solution into a mold (e.g., a 1 mm thick silicone spacer between two glass

slides).

Photopolymerize:

Expose the mold to a 365 nm UV lamp at an intensity of 10 mW/cm² for 10 minutes.

Purify the hydrogel:
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Carefully disassemble the mold and place the hydrogel disc in a beaker with 100 mL of

deionized water.

Stir gently for 24 hours, replacing the water every 8 hours to remove unreacted monomers

and initiator.

Characterize the hydrogel:

Proceed with mechanical testing and swelling studies as described below.

Protocol for Mechanical Testing (Unconfined
Compression)

Sample Preparation:

Cut cylindrical hydrogel samples of a defined diameter and height (e.g., 6 mm diameter, 2

mm height) using a biopsy punch.

Ensure the top and bottom surfaces of the samples are parallel.

Compression Testing:

Use a universal testing machine equipped with a load cell appropriate for the expected

stiffness of the hydrogel (e.g., 10 N).

Place the hydrated hydrogel sample on the lower platen.

Apply a pre-load to ensure contact between the sample and the upper platen.

Compress the sample at a constant strain rate (e.g., 1% of the sample height per second).

Record the stress and strain data.

Data Analysis:

Plot the stress-strain curve.
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The compressive modulus is determined from the slope of the initial linear region of the

curve (typically between 5% and 15% strain).

Protocol for Swelling Ratio Measurement
Initial Weighing:

After purification, blot the surface of the hydrogel sample to remove excess water.

Weigh the swollen hydrogel (Ws).

Drying:

Lyophilize the hydrogel sample or dry it in a vacuum oven at 60°C until a constant weight

is achieved.

Final Weighing:

Weigh the dry hydrogel (Wd).

Calculation:

Calculate the swelling ratio (q) using the formula: q = Ws / Wd.
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Caption: Workflow for hydrogel synthesis and characterization.
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Caption: Free-radical photopolymerization mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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